Ethyl 5-(3-Methyl-2-pyridyl)isoxazole-3-carboxylate

• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: ethyl 5-(3-methylpyridin-2-yl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H12N2O3/c1-3-16-12(15)9-7-10(17-14-9)11-8(2)5-4-6-13-11/h4-7H,3H2,1-2H3
• InChI Key: WWBUCIFCUAUJLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C2=C(C=CC=N2)C

Description

MFCD32708674 is a chemical compound that has garnered significant interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of MFCD32708674 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form . The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD32708674 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used, but they often include derivatives of the original compound with modified functional groups .

Scientific Research Applications

MFCD32708674 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is being investigated for its potential therapeutic applications, including its use as a drug candidate for treating various diseases. In industry, MFCD32708674 is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of MFCD32708674 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and pathways, ultimately resulting in the desired therapeutic or industrial effects .

Comparison with Similar Compounds

MFCD32708674 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures or functional groups. MFCD32708674 stands out due to its specific reactivity and stability, which make it particularly valuable for certain applications .

Conclusion

MFCD32708674 is a versatile and valuable compound with a wide range of applications in various scientific fields. Its unique properties and reactivity make it a subject of ongoing research and interest.